Cas no 897734-86-0 (4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 897734-86-0
• MF: C₂₂H₁₆ClN₃O₂
• MW: 389.834343910217
• CID: 6537152
• Update Time: 2025-07-21

4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-(phenylmethyl)-

• Inchi： 1S/C22H16ClN3O2/c23-19-9-5-4-8-18(19)21-25-26-22(28-21)24-20(27)17-12-10-16(11-13-17)14-15-6-2-1-3-7-15/h1-13H,14H2,(H,24,26,27)
• InChI Key： WJFNIAISDGCCIZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)O1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1

Additional information on 4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 897734-86-0 and Product Name: 4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

The compound identified by the CAS number 897734-86-0 and the product name 4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a benzamide moiety linked to an oxadiazole ring, which is further substituted with a benzyl group and a 2-chlorophenyl group. These structural features contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of oxadiazole derivatives in the development of novel therapeutic agents. Oxadiazole compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 1,3,4-oxadiazol-2-yl group in the molecular structure of this compound is particularly noteworthy, as it has been shown to enhance binding affinity to various biological targets. This moiety is often incorporated into drug candidates due to its ability to modulate enzyme activity and receptor binding.

The 4-benzyl-N-5-(2-chlorophenyl) substituents further contribute to the pharmacological profile of this compound. The benzyl group is a common pharmacophore that can influence both the solubility and bioavailability of a drug molecule. Additionally, the 2-chlorophenyl group introduces a chlorine atom at the para position relative to the phenolic ring, which can enhance metabolic stability and binding interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule for further drug development.

Current studies have demonstrated that derivatives of this class exhibit promising activity against various diseases. For instance, research has shown that certain oxadiazole-based compounds can inhibit the activity of kinases and other enzymes involved in cancer progression. The specific arrangement of functional groups in 4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide may confer selectivity for these targets, making it a valuable candidate for further investigation.

In addition to its potential anticancer applications, this compound has shown promise in other therapeutic areas. Preliminary studies have indicated that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The ability of this compound to interact with multiple biological targets suggests that it could be developed into a multitargeted drug candidate, which may offer advantages over traditional single-target therapies.

The synthesis of 4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the oxadiazole ring typically involves cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization with the benzamide and chlorophenyl groups requires careful consideration to ensure regioselectivity and high yield. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between this compound and its biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into how the structural features of 4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide interact with proteins and enzymes at an atomic level. These studies have helped refine lead structures and guide optimization efforts toward improving potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical development. Parameters such as solubility, permeability, metabolic stability, and excretion are critical factors that determine whether a drug candidate will progress to human trials. Preliminary data suggest that modifications to the molecular structure could enhance these properties significantly.

In conclusion,4-benzyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a promising candidate for further therapeutic development based on its unique structural features and demonstrated biological activities. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological profile for clinical applications. As our understanding of drug design continues to evolve through interdisciplinary approaches combining chemistry, biology, and computational science,897734-86-0 will likely play a significant role in shaping future advancements in pharmaceuticals.